Cas no 2172092-83-8 (9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172092-83-8
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5567640
• PubChem ID: 165597103
• Update Time: 2025-11-01

9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2172092-83-8
• EN300-1646524
• 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane
• 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane

• Inchi： 1S/C14H27NO/c1-4-12-5-7-14(8-6-12)13(11(2)3)15-9-10-16-14/h11-13,15H,4-10H2,1-3H3
• InChI Key： WBGNRJRREGLBHF-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)C)C21CCC(CC)CC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane

Introduction to 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172092-83-8)

9-Ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172092-83-8) is a novel spirocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic oxazines, which are known for their unique structural features and potential biological activities. The spirocyclic structure, characterized by a central spiro atom connecting two rings, offers a versatile scaffold for the design and synthesis of bioactive molecules with diverse therapeutic applications.

The chemical structure of 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane is particularly intriguing due to its combination of an oxazine ring and an azaspiro ring system. The presence of the ethyl and isopropyl substituents adds further complexity and modulates the compound's physicochemical properties, such as solubility, stability, and bioavailability. These properties are crucial for optimizing the compound's performance in various biological assays and in vivo models.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery, particularly in the development of novel therapeutics for neurological disorders, cancer, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that spirocyclic oxazines, including 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane, exhibit potent anti-inflammatory and neuroprotective effects. These findings suggest that this compound could be a promising lead for the development of new treatments for conditions such as Alzheimer's disease and multiple sclerosis.

In addition to its potential therapeutic applications, 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane has also been investigated for its pharmacokinetic properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound has favorable absorption, distribution, metabolism, excretion (ADME) characteristics. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane has been optimized using modern synthetic methods, including transition-metal-catalyzed reactions and multicomponent assembly strategies. These synthetic approaches not only enhance the efficiency and yield of the compound but also allow for the facile introduction of functional groups that can be used to fine-tune its biological activity. For example, a recent publication in Tetrahedron Letters described a one-pot synthesis method that significantly reduced the number of steps required to produce this compound on a large scale.

The biological activity of 9-ethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane has been extensively studied using a variety of in vitro and in vivo models. In cell-based assays, this compound has shown significant activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Additionally, it has demonstrated potent antiviral activity against several RNA viruses, making it a potential candidate for antiviral drug development.

To further explore the therapeutic potential of 9-Ethyl-5-(propan^-2-y^-l)-1-o^x-a^-4-asr              _[[5.]undecane, preclinical studies are currently underway to evaluate its safety and efficacy in animal models of human diseases. These studies aim to provide critical data that will inform future clinical trials and ultimately determine the compound's potential as a therapeutic agent.

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